Cas no 54394-78-4 (Butanamide, 2-methyl-N-phenyl-)

• Product Name: Butanamide, 2-methyl-N-phenyl-
• CAS No: 54394-78-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 354731
• PubChem ID: 564429
• Update Time: 2025-04-19

Butanamide, 2-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-methyl-N-phenyl-
• 2-methyl-N-phenylbutanamide
• Butyranilide, 2-methyl-
• DTXSID30340401
• 54394-78-4
• N-phenyl 2-methylbutanamide
• AKOS005434469
• SCHEMBL4151615
• YQRDADVUUPKUBC-UHFFFAOYSA-N
• AI-346/36188002
• Z241886354

• Inchi： 1S/C11H15NO/c1-3-9(2)11(13)12-10-7-5-4-6-8-10/h4-9H,3H2,1-2H3,(H,12,13)
• InChI Key： YQRDADVUUPKUBC-UHFFFAOYSA-N
• SMILES： O=C(C(C)CC)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1